Cas no 189449-56-7 (4-chloro-3-(chloromethyl)pyridine hydrochloride)

• Product Name: 4-chloro-3-(chloromethyl)pyridine hydrochloride
• CAS No: 189449-56-7
• MF: C₆H₆Cl₃N
• MW: 198.477538585663
• MDL: MFCD04035558
• CID: 1108307
• PubChem ID: 18703042
• Update Time: 2025-05-18

4-chloro-3-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(chloromethyl)-Pyridine hydrochloride
• ZDZKKUCEJBUQJB-UHFFFAOYSA-N
• AT35398
• 4-Chloro-3-chloromethyl-pyridine hydrochloride
• EN300-173827
• 4-chloro-3-(chloromethyl)pyridine hydrochloride
• AKOS026743390
• 3-chloromethyl-4-chloropyridine hydrochloride
• 4-chloro-3-(chloromethyl)pyridine;hydrochloride
• SCHEMBL6541034
• MFCD04035558
• 4-chloro-3-(chloromethyl)pyridinehydrochloride
• 189449-56-7

• MDL： MFCD04035558
• Inchi： 1S/C6H5Cl2N.ClH/c7-3-5-4-9-2-1-6(5)8;/h1-2,4H,3H2;1H
• InChI Key： ZDZKKUCEJBUQJB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1CCl.Cl

Computed Properties

• Exact Mass: 196.95678
• Monoisotopic Mass: 196.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 4-chloro-3-(chloromethyl)pyridine hydrochloride

4-Chloro-3-(chloromethyl)pyridine Hydrochloride (CAS No. 189449-56-7): A Comprehensive Overview

4-Chloro-3-(chloromethyl)pyridine hydrochloride (CAS No. 189449-56-7) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This white to off-white crystalline powder is a derivative of pyridine, featuring two reactive chlorine substituents that make it a valuable intermediate in organic synthesis. The compound's molecular formula is C₆H₆Cl₂N·HCl, with a molecular weight of 198.48 g/mol.

The dual chlorine functionality in 4-chloro-3-(chloromethyl)pyridine enables diverse chemical transformations, particularly in the synthesis of pharmaceutical intermediates. Researchers frequently employ this compound in cross-coupling reactions and nucleophilic substitutions, where its reactive sites allow for precise molecular modifications. Recent studies highlight its growing importance in developing kinase inhibitors and antiviral agents, aligning with current drug discovery trends targeting protein-protein interactions.

From a physicochemical perspective, 4-chloro-3-(chloromethyl)pyridine hydrochloride demonstrates excellent stability under standard laboratory conditions. Its melting point typically ranges between 180-185°C, and it shows moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), while being less soluble in water. These properties make it particularly suitable for solution-phase synthesis in medicinal chemistry applications.

The compound's structural features have attracted attention in crop protection research, where modified pyridine derivatives show promise as plant growth regulators. Agricultural scientists are investigating its potential in developing next-generation sustainable pesticides with reduced environmental impact, responding to growing consumer demand for eco-friendly agrochemicals.

In the pharmaceutical industry, 4-chloro-3-(chloromethyl)pyridine hydrochloride serves as a key building block for central nervous system (CNS) drugs. Its molecular framework appears in several experimental compounds targeting neurological disorders, reflecting the current focus on mental health therapeutics. The compound's versatility also extends to materials science, where researchers utilize it to create functionalized polymers with specialized electronic properties.

Quality control of 4-chloro-3-(chloromethyl)pyridine hydrochloride typically involves HPLC analysis with purity standards exceeding 98%. Manufacturers employ rigorous purification processes to ensure consistency for research applications. Proper storage recommendations include keeping the compound in a cool, dry environment (2-8°C) in tightly sealed containers to maintain stability over extended periods.

The global market for pyridine derivatives like 4-chloro-3-(chloromethyl)pyridine hydrochloride has shown steady growth, driven by increasing R&D investment in precision medicine and green chemistry. Analytical reports suggest particular demand growth in Asia-Pacific regions, where pharmaceutical innovation hubs are expanding rapidly. This aligns with broader industry trends toward specialty chemicals for targeted therapeutic applications.

Recent innovations in continuous flow chemistry have improved the synthesis efficiency of 4-chloro-3-(chloromethyl)pyridine hydrochloride, reducing waste generation and energy consumption. These advancements support the chemical industry's transition toward more sustainable manufacturing practices, addressing environmental concerns while maintaining product quality.

Safety considerations for handling 4-chloro-3-(chloromethyl)pyridine hydrochloride follow standard laboratory protocols for reactive organic compounds. While not classified as hazardous under normal use conditions, researchers should employ appropriate personal protective equipment including gloves and eye protection. The compound's material safety data sheet provides detailed handling instructions to ensure safe laboratory practices.

Emerging applications for 4-chloro-3-(chloromethyl)pyridine hydrochloride include its use in bioconjugation chemistry for diagnostic reagents and in the development of fluorescent probes for cellular imaging. These cutting-edge applications demonstrate the compound's ongoing relevance in modern chemical research, particularly in life sciences and diagnostic technologies.

The scientific literature contains numerous references to 4-chloro-3-(chloromethyl)pyridine hydrochloride in patent applications and research publications, particularly in medicinal chemistry journals. This reflects the compound's established role as a versatile chemical building block with multiple points for structural modification and functionalization.

Future research directions for 4-chloro-3-(chloromethyl)pyridine hydrochloride may explore its potential in metal-organic frameworks (MOFs) and catalytic systems, expanding its utility beyond traditional pharmaceutical applications. The compound's unique structural characteristics position it well for innovative uses in materials science and nanotechnology applications.